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Compound of Interest

Compound Name: HAPyU

Cat. No.: B1146055 Get Quote

Disclaimer: This document provides a comprehensive guide to the safe handling of the HAPyU
reagent based on available data for analogous uronium/aminium-type peptide coupling

reagents. As of the date of this publication, specific and comprehensive safety and toxicology

data for HAPyU is limited. Therefore, this reagent should be handled with the utmost care,

assuming it possesses hazards similar to or greater than other reagents in its class, such as

HATU, HBTU, and HCTU. A thorough risk assessment should be conducted by researchers

and laboratory managers before its use.

Introduction to HAPyU
HAPyU, or 1-(1-pyrrolidinyl-1H-1,2,3-triazolo[4,5-b]pyridin-1-ylmethylene)pyrrolidinium

hexafluorophosphate N-oxide, is a uronium/aminium-type coupling reagent employed in

peptide synthesis and other amide bond formations. Like other reagents in this class, it

facilitates the efficient formation of amide bonds with low racemization. Structurally, HAPyU is

classified as a guanidinium N-oxide. Its high reactivity necessitates stringent safety and

handling protocols to minimize risks to laboratory personnel.

Hazard Identification and Safety Data
While a specific Material Safety Data Sheet (MSDS) for HAPyU is not readily available, the

hazards can be inferred from closely related and well-studied coupling reagents. Peptide

coupling agents as a class are known to be hazardous, with many identified as sensitizers.

Potential Hazards:
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Skin, Eye, and Respiratory Irritation: Direct contact can cause irritation.

Sensitization: Repeated exposure may lead to allergic reactions, including skin rashes and

respiratory sensitization.

Anaphylaxis: In severe cases, repeated exposure to uronium coupling agents has been

documented to induce life-threatening anaphylaxis.

Flammability: While not always the primary hazard, some related compounds are flammable

solids.

Summary of Inferred Safety Data:

Parameter
Inferred Information
(Based on Analogy to
HATU, HBTU, etc.)

Citation

GHS Hazard Statements

H315: Causes skin

irritation.H319: Causes serious

eye irritation.H334: May cause

allergy or asthma symptoms or

breathing difficulties if

inhaled.H317: May cause an

allergic skin reaction.H

To cite this document: BenchChem. [In-Depth Technical Guide on the Safety and Handling of
HAPyU Reagent]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1146055#safety-and-handling-of-hapyu-reagent]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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